Cas no 1170869-49-4 (methyl 1-propyl-1H-pyrazole-5-carboxylate)
1170869-49-4 structure
Product Name:methyl 1-propyl-1H-pyrazole-5-carboxylate
CAS No:1170869-49-4
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD09473472
CID:3158859
PubChem ID:25252379
Update Time:2025-04-21
methyl 1-propyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-propyl-1H-pyrazole-5-carboxylate
- STK400205
- methyl 2-propylpyrazole-3-carboxylate
- AKOS006331268
- 1170869-49-4
- 832-687-5
- CS-0241087
- methyl1-propyl-1H-pyrazole-5-carboxylate
- VWB86949
- EN300-231328
-
- MDL: MFCD09473472
- Inchi: 1S/C8H12N2O2/c1-3-6-10-7(4-5-9-10)8(11)12-2/h4-5H,3,6H2,1-2H3
- InChI Key: AYIMQUVIXIVDOQ-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=NN1CCC)=O
Computed Properties
- Exact Mass: 168.089877630Da
- Monoisotopic Mass: 168.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 44.1Ų
methyl 1-propyl-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB500884-250 mg |
Methyl 1-propyl-1H-pyrazole-5-carboxylate |
1170869-49-4 | 250MG |
€171.40 | 2022-03-01 | ||
| abcr | AB500884-1 g |
Methyl 1-propyl-1H-pyrazole-5-carboxylate |
1170869-49-4 | 1g |
€195.90 | 2022-03-01 | ||
| abcr | AB500884-5 g |
Methyl 1-propyl-1H-pyrazole-5-carboxylate |
1170869-49-4 | 5g |
€442.40 | 2022-03-01 | ||
| abcr | AB500884-10 g |
Methyl 1-propyl-1H-pyrazole-5-carboxylate |
1170869-49-4 | 10g |
€713.50 | 2022-03-01 | ||
| Chemenu | CM487074-1g |
Methyl 1-propyl-1H-pyrazole-5-carboxylate |
1170869-49-4 | 97% | 1g |
$213 | 2022-06-14 | |
| Chemenu | CM487074-5g |
Methyl 1-propyl-1H-pyrazole-5-carboxylate |
1170869-49-4 | 97% | 5g |
$632 | 2022-06-14 | |
| Enamine | EN300-231328-0.05g |
methyl 1-propyl-1H-pyrazole-5-carboxylate |
1170869-49-4 | 95% | 0.05g |
$65.0 | 2024-06-20 | |
| Enamine | EN300-231328-0.1g |
methyl 1-propyl-1H-pyrazole-5-carboxylate |
1170869-49-4 | 95% | 0.1g |
$96.0 | 2024-06-20 | |
| Enamine | EN300-231328-0.25g |
methyl 1-propyl-1H-pyrazole-5-carboxylate |
1170869-49-4 | 95% | 0.25g |
$136.0 | 2024-06-20 | |
| Enamine | EN300-231328-0.5g |
methyl 1-propyl-1H-pyrazole-5-carboxylate |
1170869-49-4 | 95% | 0.5g |
$256.0 | 2024-06-20 |
methyl 1-propyl-1H-pyrazole-5-carboxylate Related Literature
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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